2-Methoxy-7-methylnaphthalene
Overview
Description
2-Methoxy-7-methylnaphthalene is a chemical compound used for research and development . It is characterized by low volatility, low solubility, and once dissolved, it volatilizes moderately while adsorbing strongly to organic matter .
Molecular Structure Analysis
The molecular formula of this compound is C12H12O . Its molecular weight is 172.22 g/mol . The IUPAC Standard InChI is InChI=1S/C11H10O/c1-12-11-7-6-9-4-2-3-5-10 (9)8-11/h2-8H,1H3 .Chemical Reactions Analysis
Specific chemical reactions involving this compound are not detailed in the available resources .Physical And Chemical Properties Analysis
This compound is characterized by low volatility and low solubility . It has a molecular weight of 172.22 g/mol . More detailed physical and chemical properties are not available in the current resources .Scientific Research Applications
Synthesis Methods
- A study by Wang Hai-yang (2009) describes the synthesis of 1-Methoxy-2-methylnaphthalene, a compound closely related to 2-Methoxy-7-methylnaphthalene, highlighting the method of bromination of 2-methylnaphthalene at low temperatures (Wang Hai-yang, 2009).
Catalysis and Methylation
- Yadav and Salunke (2013) investigated the catalytic methylation of 2-naphthol using dimethyl carbonate, demonstrating the significance of 2-Methoxynaphthalene as an intermediate in the production of anti-inflammatory drugs (Yadav & Salunke, 2013).
Quantum Chemical Investigations
- Research by Bobuatong et al. (2010) explored the methylation of 2-methylnaphthalene with methanol over BEA zeolite using quantum chemistry, showing the relevance of this compound in chemical reactions (Bobuatong et al., 2010).
Mechanism of Action
Target of Action
It is known that naphthalene and its derivatives often interact with various enzymes and proteins within the cell .
Mode of Action
Similar compounds like naphthalene and its derivatives are known to undergo oxidation by enzymes such as dioxygenases . This leads to the formation of various metabolites, which can interact with other cellular components .
Biochemical Pathways
The degradation pathway for 1- and 2-methylnaphthalene has been well elucidated at the biochemical and enzymatic levels . The degradation of naphthalenes proceeds via reduction of the aromatic ring system of 2-naphthoic acid to initiate ring cleavage . This suggests that anaerobic degradation of naphthalenes proceeds via reduction of the aromatic ring system of 2-naphthoic acid to initiate ring cleavage .
Pharmacokinetics
It is known that naphthalene and its derivatives are lipophilic and can be absorbed through the skin, lungs, and gastrointestinal tract . They are metabolized in the liver and excreted in the urine .
Result of Action
Naphthalene and its derivatives are known to cause cellular damage by forming reactive oxygen species and other toxic metabolites .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-methoxy-7-methylnaphthalene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12O/c1-9-3-4-10-5-6-12(13-2)8-11(10)7-9/h3-8H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ACXAMVZBGIWPPD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)C=CC(=C2)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401307821 |
Source
|
| Record name | 2-Methoxy-7-methylnaphthalene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401307821 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1131-53-9 |
Source
|
| Record name | 2-Methoxy-7-methylnaphthalene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1131-53-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Methoxy-7-methylnaphthalene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401307821 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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